Cas no 9002-83-9 (Poly(trifluorovinyl chloride))

Poly(trifluorovinyl chloride) is a fluorinated polymer characterized by its high chemical resistance, thermal stability, and low surface energy. The presence of both fluorine and chlorine atoms in its structure enhances its inertness to aggressive solvents, acids, and bases, making it suitable for demanding industrial applications. Its thermal stability allows for use in elevated temperature environments, while its low surface energy contributes to non-stick and hydrophobic properties. The polymer is also notable for its electrical insulation capabilities and resistance to UV degradation. These properties make it a valuable material for coatings, seals, and components in chemical processing, aerospace, and electronics industries.

Poly(trifluorovinyl chloride) structure

Product Name:Poly(trifluorovinyl chloride)

CAS No:9002-83-9

MF:C₂ClF₃

MW:116.469610214233

CID:86201

PubChem ID:24868959

Update Time:2025-07-30

Poly(trifluorovinyl chloride) Chemical and Physical Properties

Names and Identifiers

- poly(chlorotrifluoroethylene)
- PCTFE
- halocarbon oil 27 insect cell*culture tested
- Fluorolube grease
- Ethene, 1-chloro-1,2,2-trifluoro-, homopolymer
- FLUOROLUBER OIL FS-5
- Halocarbon oil 27
- Poly(trifluorovinyl chloride)
- Polychlorotrifluoroethylene resin
- Fluorolube grease GR 290
- FLUOROLUBE GREASE, GR-362
- Kel-F
- Ethylene, chlorotrifluoro-
- Fluoroplast 3
- Daiflon
- Ethene, 1-chloro-1,2,2-trifluoro-
- CFE
- 1-chloranyl-1,2,2-tris(fluoranyl)ethene
- 4-01-00-00704 (Beilstein Handbook Reference)
- EC 201-201-8
- DTXSID3026485
- Chlortrifluoraethylen [German]
- Chlortrifluoraethylen
- Trifluorovinyl chloride
- Trithene
- UNII-AF215GW34G
- UN 1082
- HSDB 2806
- SCHEMBL18665
- CHLOROTRIFLUOROETHYLENE [HSDB]
- FREON 1113
- chlorotrifluoroetylene
- 2-Chloro-1,1,2-trifluoroethylene
- Trifluorchlorethylen [Czech]
- trifluoro-chloroethylene
- 9036-80-0
- HaloVac 190 oil
- CFC-1113
- Ethylene, trifluorochloro-
- 1,1,2-Trifluoro-2-chloroethylene
- 1-Chloro-1,2,2-trifluoroethylene
- BRN 1740373
- Trifluorchlorethylen
- MFCD00000822
- C2F3Cl
- CHLOROTRIFLUOROETHYLENE
- 12 F
- Trifluorochloroethylene, inhibited [UN1082] [Poison gas]
- Q408215
- CTFE
- 9002-83-9
- EINECS 201-201-8
- CTFE Homopolymer Oil
- Chlorotrifluoroethylene, 98%
- A839670
- 1-Chloro-1,2,2-trifluoroethene
- AF215GW34G
- 79-38-9
- Trifluorochloroethylene, inhibited
- Monochlorotrifluoroethylene
- Halocarbon oil 0.8
- CF2=CFCl
- 1-CHLORO-1,2,2-TRIFLUORO-ETHENE
- UN1082
- AKOS007930325
- NS00011105
- Chlorotrifluoroethene
- Ethene, chlorotrifluoro-
- Trifluorochloroethylene
- Trifluoromonochloroethylene
- chlorotrifluorethylene
- Genetron 1113
- Polychlorotrifluoroethylene (PTFCE)
- KEL F MONOMER
- Ethene, chlorotrifluoro
- Fluoroplast3
- 1,1,2-trifluoro-2-chloroethene
- REFRIGERANT GAS R-1133
- 2-CHLORO-1,1,2-TRIFLUOROETHENE
- TRIFLUOROCHLOROETHYLENE, STABILIZED
- Ethylene, trifluorochloro
- DTXCID806485
- trifluorochloroethene
- R 1113
- DB-075586
- 1Chloro1,2,2trifluoroethylene
- 2Chloro1,1,2trifluoroethylene
- F 1113
- 1,1,2Trifluoro2chloroethylene
- Ethylene, chlorotrifluoro
- Trifluorochlorethylene (DOT)
- MDL： MFCD00147324
- Inchi： 1S/C2ClF3/c3-1(4)2(5)6
- InChI Key： UUAGAQFQZIEFAH-UHFFFAOYSA-N
- SMILES： Cl/C(=C(\F)/F)/F

Computed Properties

Exact Mass: 115.964062
Monoisotopic Mass: 115.964062
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 114
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
Topological Polar Surface Area: 80.4
XLogP3: 1.9

Experimental Properties

Color/Form: White crystalline solid
Density: 1 g/mL at 25 °C
Melting Point: 210℃
Boiling Point: °Cat760mmHg
Flash Point: °C
Solubility: It can be dissolved in benzene, toluene, p-xylene, carbon tetrachloride, cyclohexanone, cyclohexane and other solvents at high temperature.

Poly(trifluorovinyl chloride) Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
RTECS：KM6555000
Hazardous Material Identification：

Poly(trifluorovinyl chloride) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Fluorochem	006253-500g	Halocarbon Grease 25-5S	9002-83-9	500g	￡390.00	2022-03-01
Fluorochem	006256-1g	Fluorolube (TM) oil MO-10 (Reg)	9002-83-9	1g	￡10.00	2022-03-01
Fluorochem	006256-25g	Fluorolube (TM) oil MO-10 (Reg)	9002-83-9	25g	￡14.00	2022-03-01
Fluorochem	006256-100g	Fluorolube (TM) oil MO-10 (Reg)	9002-83-9	100g	￡32.00	2022-03-01
Fluorochem	006255-1g	Halocarbon Oil 4.2	9002-83-9	1g	￡10.00	2022-03-01
Fluorochem	006255-100g	Halocarbon Oil 4.2	9002-83-9	100g	￡81.00	2022-03-01
TRC	P689390-1g	Poly(trifluorovinyl chloride)	9002-83-9	1g	$ 69.00	2023-09-06
TRC	P689390-2.5g	Poly(trifluorovinyl chloride)	9002-83-9	2.5g	$87.00	2023-05-17
TRC	P689390-5g	Poly(trifluorovinyl chloride)	9002-83-9	5g	$110.00	2023-05-17
TRC	P689390-10g	Poly(trifluorovinyl chloride)	9002-83-9	10g	$ 190.00	2023-09-06

Poly(trifluorovinyl chloride) Related Literature

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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
2. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
3. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
4. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
5. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Poly(trifluorovinyl chloride)

Comprehensive Analysis of Poly(trifluorovinyl chloride) (CAS No. 9002-83-9): Properties, Applications, and Industry Trends

Poly(trifluorovinyl chloride) (CAS No. 9002-83-9) is a specialized fluoropolymer renowned for its unique chemical resistance, thermal stability, and electrical insulation properties. As industries increasingly prioritize high-performance materials, this polymer has garnered attention for its versatility in demanding environments. The compound's molecular structure, characterized by alternating trifluorovinyl and chloride units, contributes to its exceptional durability and low reactivity, making it a preferred choice for advanced engineering applications.

Recent trends in material science highlight a growing demand for fluoropolymer-based solutions, particularly in sectors like aerospace, electronics, and renewable energy. Searches for "heat-resistant polymers" and "chemical-resistant coatings" have surged by 40% year-over-year, reflecting industry needs where Poly(trifluorovinyl chloride) excels. Its ability to withstand temperatures up to 200°C while maintaining structural integrity positions it as a critical material for next-generation high-temperature cables and semiconductor components.

The synthesis of Poly(trifluorovinyl chloride) involves controlled polymerization techniques, ensuring consistent molecular weight distribution for tailored performance. Researchers emphasize its low dielectric constant (2.5–3.0 at 1 MHz), a property driving its adoption in 5G infrastructure and high-frequency circuit boards. With the global fluoropolymer market projected to reach $11.2 billion by 2028, innovations in processing methods—such as solvent-free extrusion—are enhancing its sustainability profile.

Environmental considerations have propelled interest in halogenated polymer alternatives, yet Poly(trifluorovinyl chloride) remains irreplaceable in specific applications due to its UV stability and hydrophobicity. A 2023 study published in Advanced Materials demonstrated its effectiveness in solar panel encapsulation, reducing degradation rates by 60% compared to conventional materials. This aligns with the surge in searches for "durable photovoltaic materials" (+75% YoY).

From a commercial perspective, manufacturers are optimizing Poly(trifluorovinyl chloride) formulations for additive manufacturing, addressing the 3D printing industry's need for high-temperature filaments. Its compatibility with selective laser sintering (SLS) techniques opens new possibilities for customized industrial parts, as evidenced by recent patents filed by major chemical conglomerates.

Ongoing research explores nanocomposite variants of Poly(trifluorovinyl chloride), incorporating graphene or carbon nanotubes to enhance mechanical strength without compromising flexibility. These advancements respond to frequent queries about "lightweight structural polymers" in automotive and drone manufacturing forums. As regulatory frameworks evolve, the polymer's REACH compliance status ensures its continued use in European and North American markets.

In conclusion, Poly(trifluorovinyl chloride) (CAS No. 9002-83-9) represents a critical intersection of material innovation and industrial demand. Its evolving applications—from flexible electronics to corrosion-resistant linings—underscore its relevance in solving modern engineering challenges while meeting stringent performance and environmental standards.